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Abstract

(+)-Isomenthol, a diastereomer of menthol, is a monoterpene alcohol with significant
applications in the flavor, fragrance, and pharmaceutical industries. Its unique stereochemistry
dictates its physical and chemical properties, influencing its biological activity and potential
therapeutic applications. This technical guide provides a comprehensive overview of the core
physical and chemical characteristics of (+)-lsomenthol, including its structural features,
spectroscopic data, and key chemical transformations. Detailed experimental protocols for the
determination of its properties and for characteristic reactions are provided to support
researchers in their laboratory work. Furthermore, this guide explores the biological
significance of (+)-lsomenthol, particularly its interaction with the TRPM8 receptor, a key
player in thermosensation.

Introduction

(+)-Isomenthol, systematically named (1S,2R,5R)-5-methyl-2-(1-methylethyl)cyclohexan-1-ol,
is one of the eight stereoisomers of menthol.[1] Unlike the more common (-)-menthol, which is
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known for its strong cooling sensation, (+)-lsomenthol possesses different sensory properties
and chemical reactivity due to the specific spatial arrangement of its hydroxyl, methyl, and
isopropyl groups.[1] A thorough understanding of its physical and chemical properties is crucial
for its effective utilization in various scientific and industrial applications, from asymmetric
synthesis to the development of novel therapeutic agents.

Physical Properties of (+)-lsomenthol

The physical properties of (+)-lsomenthol are summarized in the table below. These properties
are essential for its handling, purification, and formulation.

Property Value Reference

(1S,2R,5R)-5-methyl-2-(1-
IUPAC Name [2]
methylethyl)cyclohexan-1-ol

CAS Number 23283-97-8 [3]
Molecular Formula C10H200 [3]
Molecular Weight 156.27 g/mol [2]

White to almost white semi-
Appearance _ [4]
transparent solid

Melting Point 77-83 °C [5]
Boiling Point 218-219 °C [415]
Density 0.904 g/cm3 at 20 °C [4]
Refractive Index (n_D"20) 1.457 [4][6]

+25.5°+2.0° (c=0.51n

Optical Rotation [a] _D”"20
ethanol)

N Practically insoluble in water.
Solubility _ _ [117]
Sparingly soluble in ethanol.

Vapor Pressure 1 mm Hg at ~56 °C (133 °F) [41[6]

Flash Point 93.3 °C (196 °F) [4]16]
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Chemical Properties and Reactivity

(+)-Isomenthol, as a secondary alcohol, undergoes typical reactions such as oxidation,
esterification, and isomerization. Its stereochemistry plays a significant role in the kinetics and
product distribution of these reactions.

Oxidation

Oxidation of the secondary alcohol group in (+)-lIsomenthol yields the corresponding ketone,
isomenthone. This reaction is a common transformation in organic synthesis and can be
achieved using various oxidizing agents.

Esterification

The hydroxyl group of (+)-lsomenthol can be esterified with carboxylic acids or their
derivatives to form esters. These esters are often valuable as flavoring and fragrance
compounds. The rate of esterification can be influenced by the steric hindrance around the
hydroxyl group.

Isomerization

Under acidic or catalytic conditions, (+)-Isomenthol can undergo isomerization to other
menthol diastereomers. This process is driven by the relative thermodynamic stabilities of the
different isomers, with the equilibrium favoring the most stable conformation where the bulky
substituents occupy equatorial positions.

Spectroscopic Data

The structural elucidation and purity assessment of (+)-lsomenthol rely heavily on various
spectroscopic techniques.

'H NMR Spectroscopy

The *H NMR spectrum of (+)-lsomenthol provides detailed information about the chemical
environment of each proton in the molecule.
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Assignment Chemical Shift (3, ppm)
A 3.787
B 1.97
C 1.601
D 1.54
E 1.52
F 1.49
G 1.43
J 1.36
K 1.30
L 1.149
M 0.927
N 0.863

Data obtained from a 400 MHz spectrum in CDCIs. Assignments were confirmed by H-H COSY
and C-H COSY.[6]

3C NMR Spectroscopy

While specific experimental data for (+)-lsomenthol is not readily available in the cited
literature, the expected chemical shifts can be predicted based on the known values for other
menthol isomers. The carbon chemical shifts are sensitive to the stereochemical environment.
For comparison, the 13C NMR data for (-)-Menthol and (+)-Neomenthol are provided below.
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Carbon Assignment (-)-Menthol (3, ppm in (+)-Neomenthol (8, ppm in
CDCls3) CDCls)
C1 (CHOH) 71.36 67.57
C2 (cyclohexane) 50.01 47.88
C3 (cyclohexane) 23.02 24.09
C4 (cyclohexane) 34.48 34.99
C5 (cyclohexane) 31.57 29.05
C6 (cyclohexane) 44.97 42.50
CHs (methyl) 22.15 22.28
CH (isopropyl) 25.67 25.72
CHs (isopropyl) 15.97 20.64
CHs (isopropyl) 20.95 21.10

Reference data for comparison.

Infrared (IR) Spectroscopy

The IR spectrum of (+)-lIsomenthol is expected to show characteristic absorption bands for the
hydroxyl and alkyl groups.

Functional Group Expected Wavenumber (cm~1)
O-H stretch (alcohol) 3200-3600 (broad)

C-H stretch (alkane) 2850-3000

C-O stretch (alcohol) 1000-1260

Mass Spectrometry

Electron ionization mass spectrometry of (+)-lsomenthol results in a characteristic
fragmentation pattern that can be used for its identification.
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m/z Relative Intensity (%) Possible Fragment
156 ~13 [M]* (Molecular lon)
138 ~13 [M-H20]*

123 ~22 [M-H20-CHs]*

95 ~55 [M-H20-CsH7]*

81 ~56 [M-H20-CaHs]*

71 100 [CsH11]*

55 ~35 [CaH7]*

43 ~26 [CsH7]*

41 ~29 [CsHs]*

Data obtained from Electron lonization (EIl) at 70 eV.[6]

Biological Activity and Signaling Pathways

(+)-Isomenthol, like other menthol isomers, can interact with the Transient Receptor Potential
Melastatin 8 (TRPM8) channel, which is a key sensor for cold temperatures in the body.[3][4]
The activation of TRPM8 by menthol isomers leads to a cooling sensation.

TRPMS8 Activation Pathway

The binding of (+)-Isomenthol to the TRPMS8 channel is believed to occur within a binding
pocket in the voltage-sensing domain of the channel.[4] This interaction induces a
conformational change, leading to the opening of the non-selective cation channel. The
subsequent influx of Ca2* and Na* ions depolarizes the sensory neuron, triggering an action
potential that is transmitted to the brain and perceived as a cooling sensation.[3]

Click to download full resolution via product page
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Simplified signaling pathway of (+)-lsomenthol-induced TRPM8 activation.

Experimental Protocols

Detailed methodologies for the determination of key physical properties and for performing

characteristic chemical reactions are provided below.

Determination of Physical Properties

Melting Point Determination Boiling Point Determination

Sample Preparation:
Dry and powder the solid.

inverted capillary to thermomete

. . . Heat Gently:
Logu I Ceptleny Tube. Observe for a steady stream
Pack to 2-3 mm height.
of bubbles.

i |

Measure in Apparatus: Cool Slowly:
Heat slowly (1-2 °C/min) Record temperature when liquid

near melting point. enters the capillary.

i

Record Range:
From first droplet to
complete liquefaction.

Setup Thiele Tube:
Attach vial with sample and
r.

Spectroscopic Analysis

Sample Preparation:
Dissolve in appropriate
deuterated solvent (NMR)
or prepare a thin film (IR).

Acquire Spectra:
Run *H NMR, 3C NMR,
IR, and MS.

:

Analyze Data:
Interpret chemical shifts,
coupling constants, functional
groups, and fragmentation.

Click to download full resolution via product page

General experimental workflow for determining physical and spectroscopic properties.

6.1.1 Melting Point Determination (Capillary Method)[8][9]

o Sample Preparation: Ensure the (+)-lsomenthol sample is dry and finely powdered.
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o Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a
small amount. Invert the tube and tap it gently on a hard surface to pack the solid into the
sealed end to a height of 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.

o Measurement: Heat the sample at a moderate rate initially. As the temperature approaches
the expected melting point, reduce the heating rate to 1-2 °C per minute to ensure accuracy.

» Recording: Record the temperature at which the first droplet of liquid is observed and the
temperature at which the entire sample becomes a clear liquid. This range is the melting
point.

6.1.2 Boiling Point Determination (Thiele Tube Method)[10]

e Apparatus Setup: Attach a small test tube containing 0.5-1 mL of (+)-lIsomenthol to a
thermometer. Place a capillary tube, sealed at one end, into the test tube with the open end
submerged in the liquid.

o Heating: Gently heat the side arm of the Thiele tube containing a high-boiling point liquid
(e.g., mineral oil) with a Bunsen burner.

o Observation: As the sample heats, a stream of bubbles will emerge from the capillary tube.

» Measurement: Remove the heat and allow the apparatus to cool slowly. The boiling point is
the temperature at which the bubbling stops and the liquid is drawn back into the capillary
tube.

6.1.3 Spectroscopic Analysis

* NMR Spectroscopy: Dissolve 5-25 mg of (+)-Isomenthol in approximately 0.7 mL of a
deuterated solvent (e.g., CDCIs) in an NMR tube. Acquire *H and 3C NMR spectra using a
standard NMR spectrometer.[11]

» IR Spectroscopy: Prepare a thin film of solid (+)-lsomenthol on a salt plate (e.g., NaCl or
KBr) by dissolving a small amount in a volatile solvent (e.g., dichloromethane), applying a
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drop to the plate, and allowing the solvent to evaporate.[3] Alternatively, prepare a KBr pellet.
Obtain the spectrum using an FT-IR spectrometer.

e Mass Spectrometry: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe or GC inlet. Use electron ionization (El) at 70 eV to
generate the mass spectrum.[12]

Chemical Reactions

6.2.1 Oxidation to Isomenthone (Jones Oxidation)[13][14]

» Reagent Preparation: Prepare the Jones reagent by dissolving chromium trioxide (CrOs) in a
mixture of concentrated sulfuric acid and water.

e Reaction Setup: Dissolve (+)-lsomenthol in acetone in a flask and cool the mixture in an ice
bath.

o Reaction: Slowly add the Jones reagent dropwise to the stirred solution of (+)-lsomenthol. A
color change from orange-red to green will be observed.

o Workup: After the reaction is complete (monitored by TLC), quench the excess reagent with
isopropanol.

 Isolation: Remove the acetone by rotary evaporation, add water, and extract the product with
an organic solvent (e.g., ether). Wash the organic layer, dry it over an anhydrous salt (e.g.,
NazS0a4), and evaporate the solvent to obtain isomenthone.

6.2.2 Esterification with Acetic Anhydride

¢ Reaction Setup: In a round-bottom flask, combine (+)-Isomenthol, acetic anhydride, and a
catalytic amount of a strong acid (e.qg., sulfuric acid) or a base (e.g., pyridine).

¢ Reaction: Heat the mixture under reflux for a specified period.

o Workup: After cooling, pour the reaction mixture into water to hydrolyze the excess acetic
anhydride.
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« |solation: Extract the ester product with an organic solvent. Wash the organic layer with a
dilute base solution (e.g., NaHCOs) to remove any unreacted acid, followed by a brine wash.
Dry the organic layer and remove the solvent to yield the ester.

6.2.3 Acid-Catalyzed Isomerization

e Reaction Setup: Dissolve (+)-lsomenthol in an inert solvent and add a catalytic amount of a
strong acid (e.qg., sulfuric acid or p-toluenesulfonic acid).

e Reaction: Heat the mixture to reflux and monitor the reaction progress by GC or TLC to
observe the formation of other menthol isomers.

o Workup and Isolation: Once equilibrium is reached or the desired conversion is achieved,
cool the reaction, neutralize the acid, and extract the products. The individual isomers can
then be separated by chromatography.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of (+)-lsomenthol. The tabulated data, spectroscopic information, and detailed experimental
protocols serve as a valuable resource for researchers, scientists, and professionals in the field
of drug development. The exploration of its interaction with the TRPMS8 receptor highlights the
importance of stereochemistry in biological activity and opens avenues for further investigation
into its therapeutic potential. The provided diagrams for signaling pathways and experimental
workflows offer a clear visual representation of the key concepts discussed. A comprehensive
understanding of the properties of (+)-lsomenthol is essential for its application in the
synthesis of new chemical entities and the development of innovative products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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